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Compound of Interest |

Compound Name: (S)-(+)-2-Chloro-1-phenylethanol
CAS No.: 56751-12-3; 70111-05-6
Cat. No.: B2905927

Get Quote

(S)-1-phenyl-2-chloroethanol, also known as (S)-(+)-2-Chloro-1-phenylethanol, is a versatile
and valuable chiral building block in modern organic synthesis.[1] Its primary utility lies in its
role as a key intermediate in the development of pharmaceuticals and agrochemicals, where
the precise stereochemistry is crucial for biological activity and efficacy.[1][2] As a precursor, it
enables the synthesis of stereochemically pure active pharmaceutical ingredients (APIs), which
can enhance therapeutic effects and reduce potential side effects associated with other
enantiomers.[1][2] This compound is particularly noted as a critical intermediate in the
production of certain chiral antifungal medications.[3]

The purpose of this guide is to provide researchers, scientists, and drug development
professionals with a comprehensive technical overview of the safety protocols and handling
procedures for (S)-1-phenyl-2-chloroethanol. It is designed to move beyond a standard Safety
Data Sheet (SDS) by explaining the causality behind safety measures, ensuring that laboratory
workflows are self-validating systems of safety.

A Critical Point of Clarification: It is imperative to distinguish (S)-1-phenyl-2-chloroethanol (CAS
No. 70111-05-6) from its non-substituted analogue, 2-chloroethanol (ethylene chlorohydrin,
CAS No. 107-07-3). While their names are similar, their toxicological profiles are dramatically
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different. 2-chloroethanol is classified as extremely toxic and can be fatal if swallowed, inhaled,

or absorbed through the skin.[4][5][6] In contrast, (S)-1-phenyl-2-chloroethanol is classified as a

skin and eye irritant, a significantly lower hazard level.[7][8] This guide pertains exclusively to

the phenyl-substituted compound, and its recommendations should not be applied to the far

more hazardous 2-chloroethanol.

Section 1: Chemical and Physical Profile

A thorough understanding of a compound's physical properties is the foundation of its safe

handling and use. The data below has been consolidated from multiple authoritative sources to

provide a reliable reference.

Property Value Source(s)
CAS Number 70111-05-6 [1][7]
Molecular Formula C8H9CIO [1119]
Molecular Weight 156.61 g/mol [11181I9]
(S)-(+)-2-Chloro-1-
Synonyms phenylethanol, (S)-(+)-0- [1][8][10]
(Chloromethyl)benzyl alcohol
Colorless to light orange or
Appearance o [11[7]
yellow clear liquid
Density 1.19 g/mL [1]
Boiling Point 114 °C @ 6 mmHg [1][10]
Refractive Index n20/D 1.55 [1]
Water Solubility Soluble [11]

Storage Temperature

2 - 8 °C (Refrigerated)

[1]

Section 2: Hazard Identification and Toxicological

Overview
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(S)-1-phenyl-2-chloroethanol is classified under the Globally Harmonized System (GHS) as an
irritant. The primary risks associated with this chemical involve direct contact with the skin,
eyes, and respiratory system.

GHS Classification

Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

H315: Causes skin irritation.[7][8]H319: Causes
Hazard Statements serious eye irritation.[7][8]H335: May cause

respiratory irritation.[8]

P264: Wash skin thoroughly after handling.[7]
[10]P280: Wear protective gloves/eye
protection/face protection.[7][10]P302+P352: IF
ON SKIN: Wash with plenty of soap and water.
[7]P305+P351+P338: IF IN EYES: Rinse
Precautionary Statements cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[7]P332+P313: If skin
irritation occurs: Get medical advice/attention.
[71P337+P313: If eye irritation persists: Get

medical advice/attention.[7]

Toxicological Insights: The toxicological data indicates that the primary hazards are topical.
Unlike 2-chloroethanol, which can cause systemic effects on the central nervous system,
cardiovascular system, kidneys, and liver, the phenyl group in (S)-1-phenyl-2-chloroethanol
appears to mitigate this high level of systemic toxicity.[12] However, its irritant nature
necessitates strict adherence to handling protocols to prevent chemical burns, dermatitis, and
respiratory discomfort.

Section 3: Safe Handling and Storage Protocols

A proactive approach to safety, combining robust engineering controls with meticulous personal
protective equipment (PPE) and handling protocols, is essential.
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Engineering Controls: The First Line of Defense

The causality behind using engineering controls is to minimize exposure by containing the
chemical at the source.

o Chemical Fume Hood: All handling of (S)-1-phenyl-2-chloroethanol must be conducted in a
certified chemical fume hood to prevent the inhalation of vapors or mists.[6][13]

o Emergency Equipment: Ensure that a fully functional eyewash station and safety shower are
readily accessible and located near the workstation.[6][14] Their immediate availability is
critical for mitigating the effects of accidental exposure.

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is not a substitute for good engineering controls but serves as the final barrier between
the researcher and the chemical.
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Body Part

Personal Protective
Equipment (PPE)

Rationale and
Specifications

Eyes/Face

Chemical safety goggles and a

face shield.

Standard safety glasses are
insufficient. Tightly fitting safety
goggles are required to protect
against splashes.[4][15] A face
shield provides a secondary
layer of protection for the
entire face, which is crucial
given the chemical's
classification as a serious eye
irritant.[13][16]

Hands

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Gloves must be inspected for
integrity before each use.[4]
[15] Use proper glove removal
technique to avoid
contaminating the skin.
Contaminated gloves must be
disposed of as hazardous
waste.[4][15]

Body

Flame-resistant or retardant

lab coat and full-length pants.

A fully buttoned lab coat
protects the skin on the torso
and arms from splashes.[13]
Sleeves should be of sufficient
length to prevent skin
exposure between the glove
and cuff.[13]

Feet

Closed-toe, chemical-resistant

shoes.

Shoes must cover the entire
foot to protect against spills.
[13][14]

Step-by-Step Handling Protocol

This protocol is designed as a self-validating workflow. Following these steps in sequence

ensures that safety checks are performed before and after chemical handling.
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e Pre-Operation Safety Check:

(¢]

Verify that the chemical fume hood is on and functioning correctly.

[¢]

Confirm the location and accessibility of the eyewash station, safety shower, and
appropriate fire extinguisher.[14][17]

[¢]

Don all required PPE as specified in Section 3.2.

[e]

Inspect the chemical container for any signs of damage or leaks before transport to the
fume hood.[14]

e Chemical Handling:

o Conduct all transfers, measurements, and reactions within the sash of the fume hood.[6]
[13]

o Use spark-proof tools and equipment, as the compound is a flammable liquid.[6]
o Keep the container tightly closed when not in use to minimize vapor release.[11]
o Avoid direct contact with skin, eyes, and clothing.[13]

e Post-Operation Procedure:

[e]

Tightly seal the (S)-1-phenyl-2-chloroethanol container and return it to its designated
storage location.

Decontaminate the work surface within the fume hood.

[e]

o

Properly dispose of any contaminated materials (e.g., pipette tips, wipes, gloves) in a
labeled hazardous waste container.[5]

o

Wash hands thoroughly with soap and water after removing gloves.[7][13]

Storage Conditions

Proper storage is vital for maintaining chemical integrity and preventing accidents.
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e Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[4]
[11]

o Temperature: The recommended storage temperature is between 2-8 °C.[1]

» Container: Keep the container tightly closed to prevent moisture sensitivity and vapor
leakage.[4][11] Containers should be stored upright.[14]

e Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[11]
[13] Store separately from strong bases and oxidizing agents.[6][12]

Section 4: Emergency Procedures

Rapid and correct response during an emergency can significantly reduce the severity of an
incident.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing.[13]
[18] If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-
to-mouth).[13][18] Seek immediate medical

attention.[12]

Skin Contact

Immediately remove all contaminated clothing.
[5] Wash the affected skin with plenty of soap
and water for at least 15 minutes.[7][19] If skin
irritation occurs or persists, seek medical

attention.[7]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[19][20]
Remove contact lenses if present and easy to

do so0.[7] Seek immediate medical attention.[5]

[7]

Ingestion

Do NOT induce vomiting.[4][20] If the person is
conscious, rinse their mouth with water.[4][18]
Never give anything by mouth to an
unconscious person.[13][18] Call a poison

control center or physician immediately.[4]

Accidental Release Measures

For a small-scale laboratory spill:

o Evacuate and Alert: Alert personnel in the immediate area.

» Control Ignition Sources: Remove all sources of ignition from the area.[4][21]

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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» Contain: Wearing full PPE, cover drains and contain the spill using a liquid-absorbent, inert
material such as sand, diatomite, or a commercial chemical absorbent.[5][11][21]

o Collect: Carefully collect the absorbed material into a labeled, sealable container for
hazardous waste disposal.[5][14]

o Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide.[4][5][17]

» Specific Hazards: The substance is a flammable liquid.[5][6] Vapors are heavier than air and
may travel to an ignition source and flash back.[6][11] Combustion produces toxic and
corrosive gases, including hydrogen chloride and phosgene.[6][12]

» Protective Actions: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[4][11] Use a water spray to cool unopened containers and
prevent pressure buildup.[4][6]

Section 5: Visualization and Workflows

Visual aids are crucial for reinforcing complex protocols and ensuring rapid comprehension.
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Caption: A step-by-step workflow for the safe laboratory handling of (S)-1-phenyl-2-
chloroethanol.
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Caption: A decision-making flowchart for emergency response involving (S)-1-phenyl-2-
chloroethanol.

Conclusion

(S)-1-phenyl-2-chloroethanol is an indispensable tool in the field of chiral synthesis for drug
discovery and development. Its hazard profile, while significant, is manageable through the
diligent application of the protocols outlined in this guide. By understanding the rationale behind
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each safety measure—from the necessity of a fume hood to the specific actions required in an
emergency—researchers can confidently and safely leverage the full potential of this important
chemical intermediate. Adherence to these protocols is not merely a matter of compliance but a
fundamental component of responsible scientific practice.

References

o Western Carolina University Standard Operating Procedure for the use of 2-Chloroethanol.
(n.d.). Retrieved from [Link]

 First Aid Procedures for Chemical Hazards | NIOSH - CDC. (n.d.). Retrieved from [Link]
» First Aid - National Poisons Centre. (n.d.). Retrieved from [Link]

o SAFETY DATA SHEET - accessdata.fda.gov. (n.d.). Retrieved from [Link]

e (s)(+)1-Chloro-2-phenylethanol - PubChem. (n.d.). Retrieved from [Link]

» Safety data sheet. (2024, April 16). Retrieved from [Link]

e 2-Chloro-1-phenylethanol, (+)- | C8BHICIO | CID 643323 - PubChem. (n.d.). Retrieved from
[Link]

e Method for asymmetric synthesis of (S)-2-chloro-1-phenylethanol derivative - Google
Patents. (n.d.).

e ICSC 0236 - 2-CHLOROETHANOL - Inchem.org. (n.d.). Retrieved from [Link]

o Fire and protection in chemical manufacturing site - CFPA Europe. (n.d.). Retrieved from
[Link]

¢ Guidance for Selection of Personal Protective Equipment for MDI Users - American
Chemistry Council. (n.d.). Retrieved from [Link]

¢ 2-Chloro-1-phenylethanol - LookChem. (n.d.). Retrieved from [Link]

e (S)-2-Chloro-1-(3-chloro-phenyl)-ethanol - Toxics Release Inventory - EPA. (n.d.). Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.wcu.edu/learn/departments-schools-colleges/health-human-sciences/school-of-health-sciences/environmental-health/sop/2-chloroethanol.aspx
https://www.cdc.gov/niosh/topics/emres/chemaid.html
https://poisons.co.nz/first-aid/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/021455s013sds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/129882825
https://www.cpachem.com/sds/SB442_2-Chloroethanol_1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/643323
https://inchem.org/documents/icsc/icsc/eics0236.htm
https://www.cfpa-e.eu/wp-content/uploads/2021/04/CFPA_E_Guideline_No_33_2021_F.pdf
https://polyurethane.americanchemistry.com/CPI-Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.lookchem.com/2-Chloro-1-phenylethanol/
https://comptox.epa.gov/dashboard/dsstoxdb/results?search=DTXSID40431455
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2905927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« ethylene chlorohydrin - Sdfine. (n.d.). Retrieved from [Link]
¢ 2-Chloroethanol - Wikipedia. (n.d.). Retrieved from [Link]

¢ Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC. (n.d.). Retrieved from [Link]

¢ 2-Chloro-1-phenylethanol | CBHICIO | CID 92898 - PubChem. (n.d.). Retrieved from [Link]

¢ Process for producing optically active (-)-2-halo-1-(substituted phenyl)ethanol and (-) -
Google Patents. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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